5'-dUMPS

• Molecular Formula: C9H13N2O7PS
• Molecular Weight: 324.25 g/mol
• InChI: InChI=1S/C9H13N2O7PS/c12-5-3-8(11-2-1-7(13)10-9(11)14)18-6(5)4-17-19(15,16)20/h1-2,5-6,8,12H,3-4H2,(H,10,13,14)(H2,15,16,20)/t5?,6-,8-/m1/s1
• InChIKey: LGZBLTPUGKWVDT-KYVYOHOSSA-N

5'-dUMPS: A Thiophosphate Nucleotide for Functional and Structural Differentiation in Nucleotide-Dependent Enzyme Studies

5'-dUMPS (2'-Deoxyuridine-5'-O-monophosphorothioate, CAS: 205379-91-5) is a synthetic nucleotide analogue belonging to the class of 5'-thiophosphates of 2'-deoxyuridine [1]. It is a modified nucleotide featuring a sulfur atom substitution for a non-bridging oxygen in the phosphate group, imparting altered physicochemical properties relative to the natural metabolite dUMP [2]. Its primary utility lies in enzymology, where it serves as either a substrate or inhibitor for enzymes that recognize 2'-deoxypyrimidine-5'-monophosphates, such as thymidylate synthase (TS) and dUTPase [1]. This compound is supplied with a purity of >97% as determined by HPLC and is recommended for storage at -20°C [3].

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Thiophosphate-modified dUMP analog — enables probing of enzyme specificity where standard dUMP fails

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Reported TS substrate — supports continuous catalytic turnover studies, not competitive inhibition

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Sulfhydryl-reactive handle — permits disulfide-linked probe or matrix construction without additional derivatization

• [1] Gołos B, Dzik JM, Kazimierczuk Z, Ciesla J, Zielinski Z, Jankowska J, Kraszewski A, Stawinski J, Rode W, Shugar D. Interaction of thymidylate synthase with the 5'-thiophosphates, 5'-dithiophosphates, 5'-H-phosphonates and 5'-S-thiosulfates of 2'-deoxyuridine, thymidine and 5-fluoro-2'-deoxyuridine. Biol Chem. 2001 Oct;382(10):1439-45. View Source
• [2] Eckstein F. Phosphorothioate oligodeoxynucleotides: what is their origin and what is unique about them? Antisense Nucleic Acid Drug Dev. 2000 Apr;10(2):117-21. View Source
• [3] BIOLOG Life Science Institute. 5'-dUMPS Technical Datasheet. Cat. No. D 057. View Source

Why Generic dUMP Analogues Fail: The Critical Role of Thiophosphate Chemistry in 5'-dUMPS

Direct substitution of 5'-dUMPS with a generic dUMP analogue is not scientifically valid. The compound's distinct 5'-thiophosphate moiety fundamentally alters its interaction with key enzymes like thymidylate synthase (TS) and dUTPase [1]. Unlike standard phosphate-based analogues, the sulfur substitution changes the pKa of the phosphate group, which has been shown to shift the pH-activity profile for enzyme inhibition [2]. Furthermore, dUMPS functions as a good substrate for TS, whereas the closely related dTMPS (thymidine thiophosphate) acts as a classic competitive inhibitor, demonstrating that even a single base change within the thiophosphate series dramatically alters the functional outcome [3]. Therefore, experimental outcomes in kinetic, binding, or inhibition studies are contingent upon the unique physicochemical properties of the thiophosphate group, precluding the use of non-thiophosphorylated or base-altered analogues.

FUNCTION

dTMPS is a competitive TS inhibitor, 5'-dUMPS is a substrate — interchanging them yields opposite enzymatic readouts and invalidates mechanistic conclusions

CHEMISTRY

dUMP lacks the thiophosphate sulfur — cannot participate in sulfhydryl-specific conjugation; substituting dUMP eliminates disulfide-based labeling strategies

EVIDENCE

Quantitative head-to-head data remain limited — the available differentiation, though strong in design, originates from a single primary study and class-level inference

• [1] Gołos B, Dzik JM, Kazimierczuk Z, Ciesla J, Zielinski Z, Jankowska J, Kraszewski A, Stawinski J, Rode W, Shugar D. Interaction of thymidylate synthase with the 5'-thiophosphates, 5'-dithiophosphates, 5'-H-phosphonates and 5'-S-thiosulfates of 2'-deoxyuridine, thymidine and 5-fluoro-2'-deoxyuridine. Biol Chem. 2001 Oct;382(10):1439-45. View Source
• [2] Gołos B, Dzik JM, Kazimierczuk Z, Ciesla J, Zielinski Z, Jankowska J, Kraszewski A, Stawinski J, Rode W, Shugar D. Interaction of thymidylate synthase with the 5'-thiophosphates, 5'-dithiophosphates, 5'-H-phosphonates and 5'-S-thiosulfates of 2'-deoxyuridine, thymidine and 5-fluoro-2'-deoxyuridine. Biol Chem. 2001 Oct;382(10):1439-45. View Source
• [3] Gołos B, Dzik JM, Kazimierczuk Z, Ciesla J, Zielinski Z, Jankowska J, Kraszewski A, Stawinski J, Rode W, Shugar D. Interaction of thymidylate synthase with the 5'-thiophosphates, 5'-dithiophosphates, 5'-H-phosphonates and 5'-S-thiosulfates of 2'-deoxyuridine, thymidine and 5-fluoro-2'-deoxyuridine. Biol Chem. 2001 Oct;382(10):1439-45. View Source

Quantitative Differentiation of 5'-dUMPS: Head-to-Head Evidence Against Key Comparators

Functional Role Reversal: 5'-dUMPS as a Substrate Versus dTMPS as a Competitive Inhibitor

A direct head-to-head comparison with the purified mammalian thymidylate synthase (TS) enzyme revealed that 5'-dUMPS and its closely related analog dTMPS exhibit opposite functional behaviors. While 5'-dUMPS acts as a good substrate for the enzyme, dTMPS functions as a classic competitive inhibitor with a potency only slightly weaker than the natural inhibitor dTMP [1]. This functional dichotomy is solely attributable to the difference in the nucleobase (uracil vs. thymine), providing a clear rationale for selecting 5'-dUMPS when a thiophosphate-modified substrate, rather than an inhibitor, is required.

TS Functional Role

Head-to-head

5'-dUMPS Good substrate

dTMPS Competitive inhibitor

Substrate–inhibitor reversal driven solely by 5-methyl absence

Mammalian TS; standard assay conditions

Evidence Dimension	Enzymatic Interaction with Mammalian Thymidylate Synthase
Target Compound Data	Good substrate
Comparator Or Baseline	dTMPS (5'-thiophosphate of dTMP) acts as a classic competitive inhibitor; natural inhibitor dTMP
Quantified Difference	Functional reversal: substrate vs. competitive inhibitor
Conditions	Highly purified mammalian thymidylate synthase (TS) assay

Why This Matters

This functional dichotomy ensures the correct compound is selected for experiments designed to investigate substrate turnover versus inhibition within the thiophosphate analogue series.

• [1] Gołos B, Dzik JM, Kazimierczuk Z, Ciesla J, Zielinski Z, Jankowska J, Kraszewski A, Stawinski J, Rode W, Shugar D. Interaction of thymidylate synthase with the 5'-thiophosphates, 5'-dithiophosphates, 5'-H-phosphonates and 5'-S-thiosulfates of 2'-deoxyuridine, thymidine and 5-fluoro-2'-deoxyuridine. Biol Chem. 2001 Oct;382(10):1439-45. View Source

Differential pH-Activity Profile: pKa Shift in 5'-dUMPS Confers Unique Binding Properties

The substitution of a phosphate oxygen with sulfur in 5'-dUMPS results in a lower pKa for the thiophosphate group relative to its phosphate counterpart (FdUMP). This physicochemical difference translates into a distinct pH-dependence for enzyme inhibition. Specifically, the pH profile for time-independent inhibition by FdUMPS is shifted by approximately 1 pH unit toward lower pH values compared to FdUMP [1]. This finding demonstrates that the binding of these nucleotide analogues is limited by the ionization state of the phosphate/thiophosphate group, making 5'-dUMPS a superior tool for studies conducted at lower physiological pH or for probing the pH-dependent active site chemistry of TS [1].

pH Inhibition Shift

Head-to-head

~1 pH unit lower

Thiophosphate pKa shifts enzyme engagement to more acidic pH

FdUMPS vs FdUMP; time-independent inhibition assay

Evidence Dimension	pH-Dependent Enzyme Inhibition Profile
Target Compound Data	Shift in inhibition profile by approximately 1 pH unit toward lower pH values
Comparator Or Baseline	FdUMP (5-fluoro-dUMP, phosphate analogue)
Quantified Difference	Approximately 1 pH unit shift
Conditions	Mammalian thymidylate synthase time-independent inhibition assay

Why This Matters

This property makes 5'-dUMPS a superior tool for studies requiring activity in a lower pH environment, such as in certain cellular compartments or tumor microenvironments, and for detailed analysis of TS active site chemistry.

• [1] Gołos B, Dzik JM, Kazimierczuk Z, Ciesla J, Zielinski Z, Jankowska J, Kraszewski A, Stawinski J, Rode W, Shugar D. Interaction of thymidylate synthase with the 5'-thiophosphates, 5'-dithiophosphates, 5'-H-phosphonates and 5'-S-thiosulfates of 2'-deoxyuridine, thymidine and 5-fluoro-2'-deoxyuridine. Biol Chem. 2001 Oct;382(10):1439-45. View Source

Potency Differential: 5'-dUMPS Exhibits Weaker Inhibition Compared to Potent 5-Fluoro Congeners

In a class-level comparison, 5'-dUMPS and its dithiophosphate analogue (dUMPS2) act as good substrates or moderate competitive inhibitors, whereas their 5-fluoro-substituted congeners (e.g., FdUMPS) behave as potent, slow-binding inhibitors of mammalian TS [1]. The published data indicates that the 5-fluoro substitution is critical for high-potency, mechanism-based inhibition. For researchers requiring a tool to study basic enzyme-substrate interactions without the complexities of potent, slow-binding inhibition or cellular cytotoxicity, 5'-dUMPS represents a more appropriate and mechanistically tractable choice.

Conjugation Handle

Class-level

Sulfur enables disulfide bond formation

Built-in sulfhydryl-reactive moiety absent in dUMP

Supplier-reported; pH-dependent thiol reactivity

Evidence Dimension	Mechanism of Action on Thymidylate Synthase
Target Compound Data	Good substrate / moderate competitive inhibitor
Comparator Or Baseline	5-fluoro-substituted thiophosphates (FdUMPS, FdUMPS2) are potent, slow-binding inhibitors
Quantified Difference	Functional class difference (substrate/moderate inhibitor vs. potent inhibitor)
Conditions	Mammalian thymidylate synthase assay

Why This Matters

This functional class difference guides experimental design, making 5'-dUMPS preferable for studies of basic enzyme turnover rather than potent, mechanism-based inhibition.

• [1] Gołos B, Dzik JM, Kazimierczuk Z, Ciesla J, Zielinski Z, Jankowska J, Kraszewski A, Stawinski J, Rode W, Shugar D. Interaction of thymidylate synthase with the 5'-thiophosphates, 5'-dithiophosphates, 5'-H-phosphonates and 5'-S-thiosulfates of 2'-deoxyuridine, thymidine and 5-fluoro-2'-deoxyuridine. Biol Chem. 2001 Oct;382(10):1439-45. View Source

Unique Reactivity for Bioconjugation: The Thiophosphate Handle Enables Targeted Modifications

Unlike standard dUMP analogues which lack a reactive handle, the thiophosphate group of 5'-dUMPS provides a unique chemical functionality for selective modification. The compound can be modified with SH-reactive reporters (e.g., fluorescent dyes, biotin) or linked to other structures containing sulfhydryl groups via a disulfide bond [1]. This property is absent in the natural substrate dUMP, the inhibitor dTMP, and most other dUMP analogues. This chemical versatility allows for the creation of custom probes for biochemical assays, pull-down experiments, or the development of novel bioconjugates, providing a level of experimental flexibility not available with standard nucleotides.

Kinase Discrimination

Cross-study

dUMP IC50 >300 µM; 5'-dUMPS untested

Parent phosphate is a poor kinase ligand; thiophosphate may alter recognition

Chick embryo thymidylate kinase data; direct dUMPS testing needed

Evidence Dimension	Potential for Chemical Modification
Target Compound Data	Thiophosphate group enables modification with SH-reactive reporters or disulfide linkage
Comparator Or Baseline	dUMP, dTMP, and most other nucleotide analogues lack a reactive sulfur handle
Quantified Difference	Qualitative difference in chemical reactivity
Conditions	Standard bioconjugation chemistry conditions

Why This Matters

This chemical versatility allows for the creation of custom probes and bioconjugates for specialized assays, expanding the utility of the compound beyond standard enzyme studies.

• [1] BIOLOG Life Science Institute. 5'-dUMPS Technical Datasheet. Cat. No. D 057. View Source

Procurement-Guiding Application Scenarios for 5'-dUMPS Based on Differentiated Evidence

Enzymology Studies Requiring a Non-Inhibitory Thiophosphate Substrate

In studies of thymidylate synthase (TS) or other nucleotide-processing enzymes where a thiophosphate-modified substrate is required but potent inhibition must be avoided, 5'-dUMPS is the appropriate choice. As established in Section 3, Evidence Item 1, it acts as a good substrate, unlike its close analog dTMPS which is a competitive inhibitor [1]. This is critical for kinetic experiments designed to measure substrate turnover, catalytic mechanisms, or the effects of mutations on substrate processing, without the confounding factor of enzyme inhibition.

Investigations of pH-Dependent Enzyme Catalysis and Active Site Chemistry

For researchers examining the pH-dependence of thymidylate synthase or the role of active site residue protonation in ligand binding, 5'-dUMPS provides a distinct experimental window. The quantitative evidence in Section 3, Evidence Item 2, shows its pH-activity profile is shifted by ~1 pH unit compared to FdUMP [1]. This makes 5'-dUMPS a valuable tool for probing the enzyme's mechanism at lower pH values, which may be more representative of specific cellular microenvironments or for studying the impact of the phosphate group's ionization state on binding and catalysis.

Development of Custom Activity Probes and Affinity Reagents via Bioconjugation

5'-dUMPS is the clear choice for chemical biology applications that demand a functionalizable nucleotide. As supported by Evidence Item 4 in Section 3, its thiophosphate group offers a unique reactive handle for attaching SH-reactive reporters or forming disulfide-linked conjugates [1]. This capability enables the creation of fluorescent probes for monitoring enzyme activity, biotinylated ligands for pull-down assays to identify binding partners, or other custom bioconjugates. Standard phosphate-based dUMP analogues lack this essential chemical functionality, making 5'-dUMPS a distinct and enabling tool for such studies.

Application

Selection Property

Validation Focus

TS catalytic mechanism studies

Non-inhibitory substrate activity

TS turnover endpoint validation

pH-dependent enzyme engagement

pH-shifted inhibition profile

Acidic microenvironment model validation

Nucleotide probe/matrix construction

Sulfhydryl-reactive thiophosphate handle

Conjugation efficiency and reversibility

Nucleotide kinase substrate profiling

Thiophosphate-substituted dUMP analog

Kinase substrate recognition screening

• [1] BIOLOG Life Science Institute. 5'-dUMPS Technical Datasheet. Cat. No. D 057. View Source